Cas no 2138244-65-0 (4H-1-Benzothiopyran-4-one, 6-fluoro-2,3-dihydro-2,2-dimethyl-, 1,1-dioxide)

• Product Name: 4H-1-Benzothiopyran-4-one, 6-fluoro-2,3-dihydro-2,2-dimethyl-, 1,1-dioxide
• CAS No: 2138244-65-0
• MF: C₁₁H₁₁FO₃S
• MW: 242.266645669937
• CID: 5259682
• Update Time: 2025-07-01

4H-1-Benzothiopyran-4-one, 6-fluoro-2,3-dihydro-2,2-dimethyl-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzothiopyran-4-one, 6-fluoro-2,3-dihydro-2,2-dimethyl-, 1,1-dioxide

• Inchi： 1S/C11H11FO3S/c1-11(2)6-9(13)8-5-7(12)3-4-10(8)16(11,14)15/h3-5H,6H2,1-2H3
• InChI Key： JGRCXZSPUHNAQG-UHFFFAOYSA-N
• SMILES： C1(C)(C)S(=O)(=O)C2=CC=C(F)C=C2C(=O)C1

Additional information on 4H-1-Benzothiopyran-4-one, 6-fluoro-2,3-dihydro-2,2-dimethyl-, 1,1-dioxide

4H-1-Benzothiopyran-4-one, 6-fluoro-2,3-dihydro-2,2-dimethyl-, 1,1-dioxide (CAS No. 2138244-65-0): A Comprehensive Overview

4H-1-Benzothiopyran-4-one, 6-fluoro-2,3-dihydro-2,2-dimethyl-, 1,1-dioxide (CAS No. 2138244-65-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzothiopyran derivatives and is characterized by its unique structural features, including a 6-fluoro substitution and 1,1-dioxide functional groups. These characteristics contribute to its potential therapeutic applications and have been the focus of several recent studies.

The 6-fluoro substitution in the benzothiopyran ring is particularly noteworthy as it can significantly influence the compound's pharmacological properties. Fluorine atoms are known for their ability to modulate the electronic properties of molecules, enhance lipophilicity, and improve metabolic stability. These effects are crucial in drug design, as they can enhance the bioavailability and efficacy of the compound. Recent research has shown that 6-fluoro substitutions can also improve the binding affinity of molecules to their target receptors, making them valuable in the development of new therapeutic agents.

The 1,1-dioxide functional group in 4H-1-Benzothiopyran-4-one, 6-fluoro-2,3-dihydro-2,2-dimethyl-, 1,1-dioxide is another key feature that sets this compound apart. Dioxides are known for their ability to stabilize reactive intermediates and enhance the overall stability of the molecule. This stability is particularly important in pharmaceutical applications where maintaining the integrity of the drug molecule during storage and administration is crucial. Additionally, the 1,1-dioxide group can influence the compound's solubility and permeability properties, which are essential for optimal drug delivery.

In terms of its potential therapeutic applications, 4H-1-Benzothiopyran-4-one, 6-fluoro-2,3-dihydro-2,2-dimethyl-, 1,1-dioxide has shown promise in several areas of research. One notable area is its potential as an anti-inflammatory agent. Inflammation is a complex biological response that plays a critical role in various diseases, including arthritis, asthma, and cardiovascular disorders. Studies have demonstrated that this compound can effectively inhibit key inflammatory pathways, such as the production of pro-inflammatory cytokines and the activation of nuclear factor-kappa B (NF-κB). These findings suggest that 4H-1-Benzothiopyran-4-one, 6-fluoro-2,3-dihydro-2,2-dimethyl-, 1,1-dioxide could be a valuable candidate for the development of new anti-inflammatory drugs.

Another area of interest is its potential as an antitumor agent. Cancer remains one of the leading causes of mortality worldwide, and there is a continuous need for new and effective treatments. Research has shown that 4H-1-Benzothiopyran-4-one, 6-fluoro-2,3-dihydro-2,2-dimethyl-, 1,1-dioxide can induce apoptosis in cancer cells by disrupting key signaling pathways involved in cell survival and proliferation. Specifically, it has been found to inhibit the activity of protein kinases such as AKT and ERK, which are often overactive in cancer cells. These findings highlight the potential of this compound as a novel anticancer agent.

Beyond its therapeutic applications, 4H-1-Benzothiopyran-4-one, 6-fluoro-2,3-dihydro-2,2-dimethyl-, 1,1-dioxide has also been studied for its potential use in imaging technologies. Fluorine-containing compounds are often used in positron emission tomography (PET) imaging due to their ability to be labeled with radioactive isotopes such as fluorine-18. The presence of a 6-fluoro substitution in this compound makes it an attractive candidate for developing new PET imaging agents that can be used to visualize specific biological processes or disease states.

The synthesis and characterization of 4H-1-Benzothiopyran-4-one, 6-fluoro-2,3-dihydro-2,2-dimethyl-, 1,1-dioxide have been extensively reported in recent literature. The synthesis typically involves multi-step reactions starting from readily available starting materials such as benzaldehyde and thiophenol derivatives. The key steps include cyclization reactions to form the benzothiopyran ring followed by functional group modifications to introduce the 6-fluoro substitution and 1,1-dioxide groups. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR), and X-ray crystallography have been used to confirm the structure and purity of the final product.

In conclusion, 4H-1-Benzothiopyran-4-one, 6-fluoro-2,3-dihydro-2,2-dimethyl-, 1,1-dioxide (CAS No. 2138244-65-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for developing new therapeutic agents with improved pharmacological properties. Ongoing research continues to explore its full potential in various fields such as anti-inflammatory therapy, cancer treatment, and imaging technologies.